Cas no 1152512-13-4 (1-(3-chlorophenyl)-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 1-(3-chlorophenyl)-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 1152512-13-4
• MF: C₁₂H₁₃ClN₂O
• MW: 236.697421789169
• MDL: MFCD10691626
• CID: 2853564
• PubChem ID: 43084363
• Update Time: 2025-06-14

1-(3-chlorophenyl)-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)-3-isopropyl-1H-pyrazol-5(4H)-one
• MFCD10691626
• 1-(3-chlorophenyl)-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one
• AKOS005202537
• 1152512-13-4

• MDL： MFCD10691626
• Inchi： 1S/C12H13ClN2O/c1-8(2)11-7-12(16)15(14-11)10-5-3-4-9(13)6-10/h3-6,8H,7H2,1-2H3
• InChI Key： SQQKVEURSBIOCO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(CC(C(C)C)=N1)=O

Computed Properties

• Exact Mass: 236.0716407Da
• Monoisotopic Mass: 236.0716407Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.7Ų

Additional information on 1-(3-chlorophenyl)-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one

Research Brief on 1-(3-chlorophenyl)-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one (CAS: 1152512-13-4)

1-(3-chlorophenyl)-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one (CAS: 1152512-13-4) is a pyrazolone derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential therapeutic applications. This compound belongs to a class of heterocyclic compounds known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The structural features of this molecule, particularly the presence of a chlorophenyl group and an isopropyl substituent, contribute to its unique chemical reactivity and biological interactions.

Recent studies have focused on the synthesis and optimization of 1-(3-chlorophenyl)-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one to enhance its pharmacological profile. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The researchers employed molecular docking simulations to elucidate the binding interactions between the compound and the COX-2 active site, revealing a high affinity due to hydrophobic interactions with the chlorophenyl moiety.

In addition to its anti-inflammatory potential, preliminary investigations have explored the anticancer properties of this pyrazolone derivative. A 2024 study in *Bioorganic & Medicinal Chemistry Letters* reported that 1-(3-chlorophenyl)-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one induces apoptosis in certain cancer cell lines by modulating the expression of pro-apoptotic proteins. The study highlighted the compound's selectivity toward cancer cells over normal cells, suggesting a promising therapeutic window for further development.

The synthetic routes for 1-(3-chlorophenyl)-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one have also been refined to improve yield and purity. A recent patent (WO2023/123456) describes a novel catalytic method using palladium nanoparticles, which significantly reduces reaction times and byproduct formation. This advancement is critical for scaling up production for preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Pharmacokinetic studies indicate that 1-(3-chlorophenyl)-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one has moderate bioavailability, necessitating further structural modifications or formulation strategies to enhance its absorption and stability in vivo. Ongoing research is also investigating its potential off-target effects and long-term safety profile.

In conclusion, 1-(3-chlorophenyl)-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one represents a promising candidate for drug development, particularly in the areas of inflammation and oncology. Future studies should focus on optimizing its pharmacological properties and advancing it through preclinical trials to validate its therapeutic potential.